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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B1139132

Esomeprazole Magnesium: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and pharmacological characteristics of esomeprazole magnesium.
The information is curated for professionals in research, science, and drug development, with a
focus on data-driven insights and detailed experimental methodologies.

Chemical Structure and Identity

Esomeprazole is the (S)-enantiomer of omeprazole, a proton pump inhibitor. The magnesium
salt enhances the stability of the compound.

e |[UPAC Name: magnesium;bis(5-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-
yl)methylsulfinylloenzoimidazol-1-ide)[1]

e CAS Number: 161973-10-0 (Esomeprazole Magnesium); 217087-09-7 (Esomeprazole
Magnesium Trihydrate)[1][2]

e Molecular Formula: C3aH36MgNeOeS2 (Anhydrous)[1]; C3aHa2MgNeOsS2 (Trihydrate)[3]
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o Chirality: The molecule possesses a single stereogenic center at the sulfur atom, with
esomeprazole being the (S)-enantiomer.[4]

Below is a diagram illustrating the chemical structure of Esomeprazole Magnesium.
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Mechanism of Action of Esomeprazole
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Experimental Workflow for Esomeprazole Magnesium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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